molecular formula C26H23NO3 B2737760 3-(4-ethoxybenzoyl)-1-(3-methylbenzyl)quinolin-4(1H)-one CAS No. 866813-22-1

3-(4-ethoxybenzoyl)-1-(3-methylbenzyl)quinolin-4(1H)-one

Cat. No. B2737760
CAS RN: 866813-22-1
M. Wt: 397.474
InChI Key: OHNSJHKHMIXURY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-ethoxybenzoyl)-1-(3-methylbenzyl)quinolin-4(1H)-one is a synthetic compound that belongs to the class of quinoline derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Scientific Research Applications

Synthesis and Chemical Transformations

  • The work by Mamedov et al. (2011) highlights a novel acid-catalyzed rearrangement in the system of 3-(α-aminobenzyl)quinoxalin-2(1H)-one with ethyl acetoacetate, leading to the synthesis of benzimidazole derivatives. This process may offer insights into novel synthetic routes for related quinoline compounds (Mamedov et al., 2011).
  • Bänziger et al. (2000) presented a practical, large-scale synthesis of octahydrobenzo[g]quinoline derivatives, highlighting methodologies that could be adapted for synthesizing similar quinoline structures (Bänziger et al., 2000).

Biological Activities and Applications

  • Refaat et al. (2004) synthesized novel quinoxaline derivatives, demonstrating their antimicrobial activities. Such studies suggest potential applications of quinoline derivatives in developing new antimicrobial agents (Refaat et al., 2004).
  • The synthesis of compounds with potential PKC inhibitory activity, as explored by Walz and Sundberg (2000) in the context of sponge-derived compounds, underscores the potential of quinoline derivatives in pharmacological applications (Walz & Sundberg, 2000).

Novel Compounds and Their Potential

  • Kang et al. (2018) presented a one-pot synthesis of 3-carbonyl-quinolin-4(1H)-ones, demonstrating the versatility of quinoline derivatives and their potential for diverse applications, including as intermediates in pharmaceutical synthesis (Kang et al., 2018).

properties

IUPAC Name

3-(4-ethoxybenzoyl)-1-[(3-methylphenyl)methyl]quinolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H23NO3/c1-3-30-21-13-11-20(12-14-21)25(28)23-17-27(16-19-8-6-7-18(2)15-19)24-10-5-4-9-22(24)26(23)29/h4-15,17H,3,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHNSJHKHMIXURY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3C2=O)CC4=CC=CC(=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H23NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-Ethoxybenzoyl)-1-[(3-methylphenyl)methyl]quinolin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.